3-((4-fluorophenyl)sulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C19H17FN2O3S2/c1-13-2-4-14(5-3-13)17-12-26-19(21-17)22-18(23)10-11-27(24,25)16-8-6-15(20)7-9-16/h2-9,12H,10-11H2,1H3,(H,21,22,23)
• InChI Key: USSIJOWDKRBHIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O3S2
• Molecular Weight: 404.5 g/mol

Description

3-((4-fluorophenyl)sulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide, also known as FSTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the sulfonamide class of compounds and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• A compound closely related to the requested chemical, 3-{1-[(4-Fluorophenyl)sulfonyl]-1H-pyrazol-3-yl}-2-methylimidazo[1,2-a]pyridine, was discovered as a novel p110alpha inhibitor with potential use in cancer therapeutics. This compound showed potent p110alpha inhibitory activity and selectivity over other PI3K isoforms. It also inhibited cell proliferation in vitro and suppressed tumor growth in a mouse model (Hayakawa et al., 2007).

Antimicrobial and Antitubercular Agents

• Novel sulfonyl derivatives containing the isopropyl thiazole moiety, similar in structure to the compound , exhibited significant antibacterial and antifungal activities. Some of these compounds were identified as excellent antitubercular molecules when compared to isoniazid, a first-line drug for tuberculosis (Kumar et al., 2013).

Anticancer Activity

• A related derivative, 3-(2-(4-(dimethylamino)benzylidene)hydrazinyl)-3-oxo-N-(thiazol-2-yl)propanamide, was investigated for its biological activity, including antimicrobial, antioxidant, and cytotoxic properties. This research highlights the potential of similar compounds in medical applications, particularly in treating various cancers (Zaky et al., 2016).

PI3 Kinase Inhibition

• Another compound, 3-{1-[(4-Fluorophenyl)sulfonyl]-1H-pyrazol-3-yl}-2-methylimidazo[1,2-a]pyridine, displayed potent PI3 kinase p110alpha inhibitory activity. This suggests that compounds with similar structural features may hold promise in cancer treatment by targeting specific enzymes involved in cell proliferation (Hayakawa et al., 2007).

Electrophilic Modification

• The electrochemical polymerization and characterization of poly(3-(4-fluorophenyl)thiophene), a chemical with a similar moiety, was studied in different solvents. This research contributes to the understanding of the chemical's behavior in various environments, which is crucial for its potential application in materials science (Naudin et al., 2002).